Cas no 1111317-94-2 (1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine)

• Product Name: 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine
• CAS No: 1111317-94-2
• MF: C₂₇H₃₁N₅O₂
• MW: 457.56734585762
• CID: 5393404
• Update Time: 2025-10-31

1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butoxyphenyl)-4-[4-(4-methoxyphenyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine

• Inchi： 1S/C27H31N5O2/c1-3-4-19-34-24-9-5-21(6-10-24)25-20-26-27(28-13-14-32(26)29-25)31-17-15-30(16-18-31)22-7-11-23(33-2)12-8-22/h5-14,20H,3-4,15-19H2,1-2H3
• InChI Key： FSJZIACJORNVMS-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OCCCC)C=C3)=NN1C=CN=C2N1CCN(C2=CC=C(OC)C=C2)CC1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.97±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine

Compound CAS No. 1111317-94-2: 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine

The compound with CAS No. 1111317-94-2, named 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-methoxyphenyl)piperazine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring, a pyrazolo[1,5-a]pyrazine moiety, and substituents such as 4-butoxyphenyl and 4-methoxyphenyl groups. The combination of these structural elements contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The presence of the piperazine ring in this compound further enhances its pharmacokinetic properties, making it a promising candidate for drug development. The 4-methoxyphenyl group introduces electron-donating effects, which can influence the molecule's interaction with biological targets. Similarly, the 4-butoxyphenyl substituent adds steric bulk and hydrophobicity, potentially improving the compound's solubility and bioavailability.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core, followed by the introduction of the piperazine ring and subsequent substitution reactions to attach the phenolic groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, this compound has shown potential in the field of oncology due to its ability to inhibit key enzymes involved in cancer progression. Preclinical studies have demonstrated its efficacy in inhibiting specific kinases associated with tumor growth and metastasis. Additionally, its structural versatility allows for further modifications to enhance its specificity and reduce off-target effects, making it a valuable lead compound for drug discovery.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on determining its persistence in different environmental media and identifying microbial degradation mechanisms. These studies are essential for ensuring that the compound can be safely utilized without posing risks to ecosystems.

In conclusion, CAS No. 1111317-94-2 represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activity make it a valuable tool for researchers in various fields. Continued exploration of its properties will undoubtedly lead to new insights and applications in both academic and industrial settings.